1-[5-[2-(2-Hydroxypropan-2-yl)pyrrolidine-1-carbonyl]thiophen-3-yl]ethanone

• IUPAC Name: 1-[5-[2-(2-hydroxypropan-2-yl)pyrrolidine-1-carbonyl]thiophen-3-yl]ethanone
• InChI: InChI=1S/C14H19NO3S/c1-9(16)10-7-11(19-8-10)13(17)15-6-4-5-12(15)14(2,3)18/h7-8,12,18H,4-6H2,1-3H3
• InChI Key: JIHHLJPQLQDZNE-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=CSC(=C1)C(=O)N2CCCC2C(C)(C)O
• Molecular Formula: C14H19NO3S
• Molecular Weight: 281.37 g/mol

Description

1-[5-[2-(2-Hydroxypropan-2-yl)pyrrolidine-1-carbonyl]thiophen-3-yl]ethanone, also known as HT-0712, is a novel compound that has gained significant attention in the scientific community due to its potential therapeutic applications. It belongs to the class of small molecules that act as inhibitors of the protein-protein interaction between the transcription factor c-Myc and its partner protein Max. This interaction is crucial for the development and progression of various cancers, making HT-0712 a promising candidate for cancer therapy.

Mechanism of Action

1-[5-[2-(2-Hydroxypropan-2-yl)pyrrolidine-1-carbonyl]thiophen-3-yl]ethanone acts by inhibiting the interaction between c-Myc and Max, which is essential for the transcriptional activation of genes involved in cell growth and proliferation. By disrupting this interaction, 1-[5-[2-(2-Hydroxypropan-2-yl)pyrrolidine-1-carbonyl]thiophen-3-yl]ethanone effectively inhibits the oncogenic activity of c-Myc and induces tumor cell death. Additionally, 1-[5-[2-(2-Hydroxypropan-2-yl)pyrrolidine-1-carbonyl]thiophen-3-yl]ethanone has been shown to downregulate the expression of c-Myc target genes, further contributing to its anticancer effects.
Biochemical and Physiological Effects:
1-[5-[2-(2-Hydroxypropan-2-yl)pyrrolidine-1-carbonyl]thiophen-3-yl]ethanone has been shown to have selective toxicity towards cancer cells, with minimal effects on normal cells. It has also been demonstrated to induce autophagy, a process that promotes the degradation of damaged or dysfunctional cellular components, in cancer cells. This suggests that 1-[5-[2-(2-Hydroxypropan-2-yl)pyrrolidine-1-carbonyl]thiophen-3-yl]ethanone may have additional mechanisms of action that contribute to its anticancer effects.

Advantages and Limitations for Lab Experiments

1-[5-[2-(2-Hydroxypropan-2-yl)pyrrolidine-1-carbonyl]thiophen-3-yl]ethanone has several advantages for use in lab experiments, including its high purity and stability. However, its limited solubility in aqueous solutions may pose challenges for certain experimental designs. Additionally, further studies are needed to determine the optimal dosage and treatment regimens for 1-[5-[2-(2-Hydroxypropan-2-yl)pyrrolidine-1-carbonyl]thiophen-3-yl]ethanone, as well as its potential interactions with other anticancer agents.

Future Directions

There are several potential future directions for research on 1-[5-[2-(2-Hydroxypropan-2-yl)pyrrolidine-1-carbonyl]thiophen-3-yl]ethanone. These include investigating its efficacy in combination with other anticancer agents, exploring its use in different types of cancer, and elucidating its mechanism of action at the molecular level. Additionally, further studies are needed to determine the pharmacokinetics and toxicity of 1-[5-[2-(2-Hydroxypropan-2-yl)pyrrolidine-1-carbonyl]thiophen-3-yl]ethanone in vivo, which will be crucial for its eventual clinical application.

Synthesis Methods

The synthesis of 1-[5-[2-(2-Hydroxypropan-2-yl)pyrrolidine-1-carbonyl]thiophen-3-yl]ethanone involves several steps, starting with the reaction of 2-bromo-1-(thiophen-3-yl)ethanone with 2-(2-hydroxypropan-2-yl)pyrrolidine-1-carboxylic acid to form the key intermediate. This intermediate is then subjected to a series of reactions, including esterification, deprotection, and cyclization, to yield the final product. The synthesis of 1-[5-[2-(2-Hydroxypropan-2-yl)pyrrolidine-1-carbonyl]thiophen-3-yl]ethanone has been optimized to achieve high yields and purity, making it suitable for further research and development.

Scientific Research Applications

1-[5-[2-(2-Hydroxypropan-2-yl)pyrrolidine-1-carbonyl]thiophen-3-yl]ethanone has been extensively studied for its potential therapeutic applications in cancer treatment. It has been shown to inhibit the growth of various cancer cell lines, including breast, lung, and prostate cancer cells, by inducing apoptosis and cell cycle arrest. 1-[5-[2-(2-Hydroxypropan-2-yl)pyrrolidine-1-carbonyl]thiophen-3-yl]ethanone has also been demonstrated to suppress tumor growth in animal models of cancer, suggesting its potential as a novel anticancer agent.